molecular formula C7H6F3NOS B6278626 2-amino-5-(difluoromethoxy)-4-fluorobenzenethiol CAS No. 1341574-89-7

2-amino-5-(difluoromethoxy)-4-fluorobenzenethiol

Cat. No. B6278626
CAS RN: 1341574-89-7
M. Wt: 209.2
InChI Key:
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Description

“2-Amino-5-(difluoromethoxy)benzoic acid” is a chemical compound with the formula C8H7F2NO3 and a molecular weight of 203.14 . It’s used for research purposes and is available for purchase from various chemical suppliers .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-5-(difluoromethoxy)-4-fluorobenzenethiol involves the introduction of an amino group, a difluoromethoxy group, and a thiol group onto a fluorobenzene ring.", "Starting Materials": [ "4-fluorobenzenethiol", "difluoromethoxychloromethane", "ammonia", "sodium hydroxide", "hydrochloric acid", "ethanol" ], "Reaction": [ "4-fluorobenzenethiol is reacted with sodium hydroxide and ethanol to form the sodium salt of 4-fluorobenzenethiol.", "The sodium salt of 4-fluorobenzenethiol is then reacted with difluoromethoxychloromethane in the presence of ammonia to introduce the difluoromethoxy group onto the benzene ring.", "The resulting intermediate is then reacted with hydrochloric acid to remove the sodium salt and introduce the thiol group onto the benzene ring, forming 2-amino-5-(difluoromethoxy)-4-fluorobenzenethiol." ] }

CAS RN

1341574-89-7

Product Name

2-amino-5-(difluoromethoxy)-4-fluorobenzenethiol

Molecular Formula

C7H6F3NOS

Molecular Weight

209.2

Purity

80

Origin of Product

United States

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